Cas no 1805050-20-7 (4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile
• CAS No: 1805050-20-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882350
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-9-7(10)6(8(11)12)4-5(14-9)2-3-13/h4,8H,2H2,1H3
• InChI Key： FWYXILOFRNDQAU-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CC#N)C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile

Introduction to 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile (CAS No. 1805050-20-7) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile, identified by the chemical compound identifier CAS No. 1805050-20-7, represents a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core structure functionalized with multiple fluorinated and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural motif of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile is particularly noteworthy due to the presence of both difluoromethyl and fluoro groups, which are known to enhance the metabolic stability and binding affinity of drug candidates. The methoxy group at the 2-position contributes to the compound's solubility and reactivity, making it a versatile building block for medicinal chemists. Furthermore, the acetonitrile moiety at the 6-position provides a handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The introduction of fluorine atoms into heterocyclic systems often leads to improved pharmacokinetic profiles, such as enhanced bioavailability and prolonged half-life, which are critical factors in drug development.

One of the most compelling aspects of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile is its potential application in the design of small-molecule inhibitors targeting key therapeutic pathways. For instance, researchers have explored its utility in developing inhibitors for enzymes involved in cancer metabolism. The difluoromethyl group, in particular, has been shown to increase the lipophilicity and binding affinity of drug candidates, making it an attractive feature for medicinal chemists seeking to optimize their lead compounds.

Moreover, the compound's structural features have been leveraged in the synthesis of novel antiviral agents. The combination of fluoro and methoxy substituents can influence the electronic properties of the pyridine ring, thereby affecting its interaction with biological targets. Recent studies have highlighted the use of such fluorinated pyridines in developing inhibitors against viral proteases and polymerases, underscoring their importance in antiviral drug discovery.

The role of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile as a key intermediate has also been recognized in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into synthetic strategies, researchers have been able to generate highly potent kinase inhibitors with improved selectivity and efficacy.

Advances in synthetic methodologies have further enhanced the accessibility of this compound for research applications. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex fluorinated pyridines, including 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile. These methods not only improve yield but also allow for greater functional diversity, facilitating the exploration of novel pharmacological scaffolds.

The impact of this compound extends beyond academic research; it has also found applications in industrial settings where high-throughput screening is employed to identify lead compounds for drug development. The structural features of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile make it an ideal candidate for library compounds used in virtual screening and experimental assays aimed at identifying new therapeutic agents.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetonitrile (CAS No. 1805050-20-7) stands as a testament to the growing importance of fluorinated heterocycles in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its role in drug discovery is likely to expand further, contributing to advancements in treating a wide range of diseases.